Cas no 19070-63-4 (2-{[(oxiran-2-yl)methoxy]methyl}oxolane)

• Product Name: 2-{[(oxiran-2-yl)methoxy]methyl}oxolane
• CAS No: 19070-63-4
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 198904
• PubChem ID: 86822
• Update Time: 2025-05-19

2-{[(oxiran-2-yl)methoxy]methyl}oxolane Chemical and Physical Properties

Names and Identifiers

• Furan,tetrahydro-2-[(2-oxiranylmethoxy)methyl]-
• 2-(oxiran-2-ylmethoxymethyl)oxolane
• 2-[(2,3-epoxypropoxy)methyl]tetrahydrofuran
• 2-[(OXIRAN-2-YLMETHOXY)METHYL]TETRAHYDROFURAN
• Glycidyl-tetrahydrofurfuryl-aether
• tetrahydrofurfuryl glycidyl ether
• Einecs 242-795-9
• Tetrahydro-2-[(oxiranylmethoxy)methyl]furan
• 2-{[(oxiran-2-yl)methoxy]methyl}oxolane
• CS-0221546
• NSC35149
• 19070-63-4
• NS00048299
• Z56346886
• AKOS017268729
• 2-((2,3-Epoxypropoxy)methyl)tetrahydrofuran
• AKOS000198082
• EN300-09420
• NSC 35149
• DTXSID00940634
• SCHEMBL594011
• 2-[(oxiran-2-ylmethoxy)methyl]oxolane
• Furan, tetrahydro-2-[(2-oxiranylmethoxy)methyl]-
• NSC-35149

• MDL： MFCD06357350
• Inchi： 1S/C8H14O3/c1-2-7(10-3-1)4-9-5-8-6-11-8/h7-8H,1-6H2
• InChI Key： BTBGDFGJZOTWNA-UHFFFAOYSA-N
• SMILES： O1CC1COCC1CCCO1

Computed Properties

• Exact Mass: 158.09400
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 31Ų

Experimental Properties

• PSA: 30.99000
• LogP: 0.58080

Additional information on 2-{[(oxiran-2-yl)methoxy]methyl}oxolane

Introduction to Compound CAS No. 19070-63-4: 2-{[(oxiran-2-yl)methoxy]methyl}oxolane

Compound CAS No. 19070-63-4, also known as 2-{[(oxiran-2-yl)methoxy]methyl}oxolane, is a unique organic compound with significant applications in various fields of chemistry. This compound belongs to the class of cyclic ethers, specifically a tetrahydrofuran derivative, and exhibits interesting structural and functional properties. The molecule consists of an oxolane (tetrahydrofuran) ring with a substituent group that includes an oxirane (epoxide) moiety. This combination makes it a versatile building block in organic synthesis, particularly in the development of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of 2-{[(oxiran-2-yl)methoxy]methyl}oxolane in the field of drug delivery systems. Its ability to form stable complexes with various bioactive molecules has been explored in nanotechnology applications. For instance, researchers have utilized this compound as a precursor for synthesizing biocompatible polymers that can encapsulate drugs, ensuring controlled release and enhanced bioavailability. The epoxide group in the molecule plays a crucial role in these applications, as it can undergo ring-opening reactions under specific conditions, enabling the formation of covalent bonds with other biomolecules.

In addition to its role in drug delivery, CAS No. 19070-63-4 has shown promise in the synthesis of advanced materials such as stimuli-responsive polymers. These materials can change their properties in response to external stimuli like temperature or pH, making them ideal for applications in sensors and smart textiles. The tetrahydrofuran ring in the compound contributes to its flexibility and reactivity, which are essential for these applications.

The synthesis of 2-{[(oxiran-2-yl)methoxy]methyl}oxolane involves a multi-step process that typically starts with epoxide ring-opening reactions followed by cyclization. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. These improvements have made the compound more accessible for large-scale production, paving the way for its widespread use in industrial applications.

Another area where this compound has garnered attention is in green chemistry initiatives. Its ability to participate in eco-friendly reaction pathways has been explored as part of efforts to reduce environmental impact in chemical manufacturing. For example, researchers have developed catalytic systems using renewable resources that facilitate the synthesis of CAS No. 19070-63-4, reducing reliance on traditional petrochemical feedstocks.

From a structural perspective, 2-{[(oxiran-2-yl)methoxy]methyl}oxolane exhibits a unique balance between rigidity and flexibility due to its cyclic ether framework. This balance is critical for its performance in various chemical reactions and material applications. The molecule's ability to act as both a nucleophile and an electrophile under different conditions makes it highly versatile in organic synthesis.

Looking ahead, ongoing research into CAS No. 19070-63-4 is focused on expanding its applications into emerging fields such as biodegradable plastics and sustainable energy storage materials. Its compatibility with biological systems and its potential for creating degradable polymers make it a promising candidate for reducing plastic waste and promoting environmental sustainability.

In conclusion, compound CAS No. 19070-63-4, or 2-{[(oxiran-2-yl)methoxy]methyl}oxolane, is a multifaceted organic compound with diverse applications across chemistry and material science. Its structural features, combined with recent advancements in synthetic methodologies, position it as a key player in both academic research and industrial innovation.